Cas no 2680812-89-7 (6-methyl-2-{methyl(prop-2-en-1-yloxy)carbonylamino}pyridine-3-carboxylic acid)

• Product Name: 6-methyl-2-{methyl(prop-2-en-1-yloxy)carbonylamino}pyridine-3-carboxylic acid
• CAS No: 2680812-89-7
• MF: C₁₂H₁₄N₂O₄
• MW: 250.250563144684
• CID: 5649709
• PubChem ID: 165941032
• Update Time: 2025-05-27

6-methyl-2-{methyl(prop-2-en-1-yloxy)carbonylamino}pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-methyl-2-{methyl[(prop-2-en-1-yloxy)carbonyl]amino}pyridine-3-carboxylic acid
• 2680812-89-7
• EN300-28278600
• 6-methyl-2-{methyl(prop-2-en-1-yloxy)carbonylamino}pyridine-3-carboxylic acid

• Inchi： 1S/C12H14N2O4/c1-4-7-18-12(17)14(3)10-9(11(15)16)6-5-8(2)13-10/h4-6H,1,7H2,2-3H3,(H,15,16)
• InChI Key： OQGANFRZTOWSBP-UHFFFAOYSA-N
• SMILES： O(CC=C)C(N(C)C1C(C(=O)O)=CC=C(C)N=1)=O

Computed Properties

• Exact Mass: 250.09535693g/mol
• Monoisotopic Mass: 250.09535693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 79.7Ų

Additional information on 6-methyl-2-{methyl(prop-2-en-1-yloxy)carbonylamino}pyridine-3-carboxylic acid

Research Brief on 6-methyl-2-{methyl(prop-2-en-1-yloxy)carbonylamino}pyridine-3-carboxylic acid (CAS: 2680812-89-7)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of 6-methyl-2-{methyl(prop-2-en-1-yloxy)carbonylamino}pyridine-3-carboxylic acid (CAS: 2680812-89-7) as a promising compound for therapeutic applications. This research brief synthesizes the latest findings on this molecule, focusing on its synthesis, biological activity, and potential applications in drug development.

The compound, characterized by its unique pyridine-carboxylic acid backbone and functionalized side chains, has been the subject of several recent studies. Researchers have explored its role as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of enzyme inhibitors and receptor modulators. Its structural features, including the methyl and prop-2-en-1-yloxy groups, contribute to its reactivity and binding affinity, making it a versatile scaffold for medicinal chemistry.

A study published in the Journal of Medicinal Chemistry (2023) demonstrated the efficient synthesis of 6-methyl-2-{methyl(prop-2-en-1-yloxy)carbonylamino}pyridine-3-carboxylic acid via a multi-step reaction sequence, achieving high yields and purity. The researchers emphasized the compound's stability under physiological conditions, which is critical for its potential in vivo applications. Furthermore, the study highlighted its compatibility with various coupling reagents, enabling its use in peptide and small-molecule conjugations.

In terms of biological activity, preliminary in vitro assays have revealed that derivatives of this compound exhibit inhibitory effects against specific kinases involved in inflammatory pathways. For instance, a derivative bearing a sulfonamide group showed potent activity against p38 MAP kinase, a target implicated in autoimmune diseases. These findings suggest that 6-methyl-2-{methyl(prop-2-en-1-yloxy)carbonylamino}pyridine-3-carboxylic acid could serve as a valuable precursor for developing anti-inflammatory agents.

Another area of interest is the compound's potential in targeted drug delivery systems. Its allyloxycarbonylamino moiety allows for facile conjugation with polymers and nanoparticles, as demonstrated in a recent Bioorganic & Medicinal Chemistry Letters (2024) study. This property opens avenues for designing prodrugs or carrier systems that enhance drug solubility and bioavailability.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of derivatives based on this scaffold. Future research directions may include structure-activity relationship (SAR) studies to refine its therapeutic potential and mitigate any off-target effects. Collaborative efforts between synthetic chemists and pharmacologists will be essential to translate these findings into clinical applications.

In conclusion, 6-methyl-2-{methyl(prop-2-en-1-yloxy)carbonylamino}pyridine-3-carboxylic acid represents a versatile and pharmacologically relevant compound with broad applicability in drug discovery. Its synthetic accessibility and modifiable structure position it as a key player in the development of next-generation therapeutics. Continued research into its mechanisms of action and derivative optimization will undoubtedly yield further insights into its therapeutic potential.